13,14-dihydro-15-keto-tetranor Prostaglandin D2
13,14-dihydro-15-keto-tetranor Prostaglandin D2
13,14-dihydro-15-keto-tetranor Prostaglandin D2 is a member of cyclopentanols.
Brand Name:
Vulcanchem
CAS No.:
1204116-69-7
VCID:
VC0155825
InChI:
InChI=1S/C16H26O5/c1-2-3-4-5-11(17)6-7-12-13(8-9-16(20)21)15(19)10-14(12)18/h12-13,15,19H,2-10H2,1H3,(H,20,21)/t12-,13-,15+/m1/s1
SMILES:
CCCCCC(=O)CCC1C(C(CC1=O)O)CCC(=O)O
Molecular Formula:
C16H26O5
Molecular Weight:
298.37 g/mol
13,14-dihydro-15-keto-tetranor Prostaglandin D2
CAS No.: 1204116-69-7
Cat. No.: VC0155825
Molecular Formula: C16H26O5
Molecular Weight: 298.37 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 13,14-dihydro-15-keto-tetranor Prostaglandin D2 is a member of cyclopentanols. |
|---|---|
| CAS No. | 1204116-69-7 |
| Molecular Formula | C16H26O5 |
| Molecular Weight | 298.37 g/mol |
| IUPAC Name | 3-[(1R,2R,5S)-5-hydroxy-3-oxo-2-(3-oxooctyl)cyclopentyl]propanoic acid |
| Standard InChI | InChI=1S/C16H26O5/c1-2-3-4-5-11(17)6-7-12-13(8-9-16(20)21)15(19)10-14(12)18/h12-13,15,19H,2-10H2,1H3,(H,20,21)/t12-,13-,15+/m1/s1 |
| Standard InChI Key | CIXGXJHOQWHINC-NFAWXSAZSA-N |
| Isomeric SMILES | CCCCCC(=O)CC[C@@H]1[C@H]([C@H](CC1=O)O)CCC(=O)O |
| SMILES | CCCCCC(=O)CCC1C(C(CC1=O)O)CCC(=O)O |
| Canonical SMILES | CCCCCC(=O)CCC1C(C(CC1=O)O)CCC(=O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator